An In-Depth Technical Guide to the Prospective Crystal Structure and X-ray Diffraction Analysis of 1-Methylindoline-3-carbonitrile
An In-Depth Technical Guide to the Prospective Crystal Structure and X-ray Diffraction Analysis of 1-Methylindoline-3-carbonitrile
A Note on Data Availability: As of this writing, the specific crystal structure of 1-Methylindoline-3-carbonitrile has not been deposited in publicly accessible crystallographic databases. This guide, therefore, serves as a comprehensive technical framework for researchers and drug development professionals, outlining the established methodologies to synthesize, crystallize, and structurally characterize this molecule. It is designed from the perspective of a Senior Application Scientist to provide both the procedural "how" and the mechanistic "why" behind each step.
Introduction: The Significance of the Indoline Scaffold
The indoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities. Its three-dimensional, saturated heterocyclic structure provides a distinct advantage over its aromatic counterpart, indole, by offering specific stereochemical arrangements that can lead to enhanced binding affinity and selectivity for biological targets. 1-Methylindoline-3-carbonitrile, as a functionalized derivative, represents a key intermediate for the synthesis of more complex pharmaceutical agents.
Determining the precise three-dimensional atomic arrangement of this molecule through single-crystal X-ray diffraction (SC-XRD) is paramount. The resulting crystal structure provides unambiguous data on molecular conformation, bond lengths, bond angles, and intermolecular interactions. This information is critical in drug development for:
-
Structure-Activity Relationship (SAR) Studies: Guiding the rational design of more potent and selective analogues.
-
Polymorph Screening: Identifying and characterizing different crystalline forms (polymorphs), which can have profound effects on a drug's solubility, stability, and bioavailability.[1][2][3]
-
Formulation Development: Understanding crystal packing and intermolecular forces aids in designing stable and effective drug formulations.[4][5][6]
This guide will detail the complete workflow, from chemical synthesis to the final interpretation of crystallographic data.
Synthesis and Crystallization: From Precursor to Analysis-Ready Crystal
Proposed Synthesis: Reduction of 1-Methyl-1H-indole-3-carbonitrile
A robust and high-yielding route to 1-Methylindoline-3-carbonitrile is the reduction of its unsaturated precursor, 1-methyl-1H-indole-3-carbonitrile. While various methods exist for indole reduction, the use of sodium borohydride (NaBH₄) in an acidic medium like trifluoroacetic acid (TFA) is a well-established and efficient method that avoids the N-alkylation that can occur with other carboxylic acids.[7][8]
Experimental Protocol: Synthesis
-
Dissolution: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-methyl-1H-indole-3-carbonitrile (1.0 eq) in trifluoroacetic acid at 0 °C.
-
Reductant Addition: Slowly add sodium borohydride (NaBH₄) pellets (2.0-3.0 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C. Causality: The acidic medium protonates the indole at the C3 position, forming an indolenium ion, which is the species susceptible to hydride attack from NaBH₄. Portion-wise addition at low temperature controls the exothermic reaction and prevents side reactions.[7][9]
-
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
-
Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases. Extract the aqueous layer with ethyl acetate (3x).
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 1-Methylindoline-3-carbonitrile.
Caption: Proposed synthesis of 1-Methylindoline-3-carbonitrile.
Crystallization: The Art of Growing Single Crystals
Obtaining a high-quality single crystal is often the most challenging step in a structure determination project.[8][10] The goal is to create a supersaturated solution from which the molecule can slowly precipitate in an ordered, crystalline lattice rather than as an amorphous powder. Several techniques can be employed, and screening various solvents and methods is standard practice.[11][12][13]
Key Crystallization Techniques:
-
Slow Evaporation: This is the simplest method. A nearly saturated solution of the compound is prepared and left in a vial loosely covered (e.g., with parafilm pierced with a needle). As the solvent slowly evaporates, the concentration increases, leading to crystal growth.[2][14][15]
-
Protocol: Dissolve the purified compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) to near saturation. Filter the solution to remove any dust or particulate matter. Cover the vial and allow it to stand undisturbed for several days to weeks.
-
-
Vapor Diffusion: This technique is highly successful for small quantities of material. A concentrated solution of the compound (in a "good" solvent) is placed in a small open vial. This vial is then sealed inside a larger jar containing a "poor" solvent (the precipitant) in which the compound is insoluble but which is miscible with the good solvent. The more volatile precipitant slowly diffuses into the solution, reducing the compound's solubility and inducing crystallization.[12][13][16]
-
Protocol: In a 1-dram vial, dissolve the compound in a minimal amount of a solvent like dichloromethane or acetone. Place this small vial inside a larger 20-mL jar containing 2-3 mL of a precipitant such as hexane or diethyl ether. Seal the jar and leave it undisturbed.
-
-
Slow Cooling: This method relies on the principle that the solubility of most compounds decreases as the temperature is lowered. A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature or below, causing crystals to form.[2][12]
-
Protocol: Prepare a saturated solution of the compound in a solvent like acetonitrile or isopropanol at its boiling point. Insulate the flask (e.g., by placing it in a Dewar flask filled with hot water) to ensure very slow cooling over many hours.
-
Single-Crystal X-ray Diffraction: Illuminating the Atomic Structure
Once a suitable single crystal (ideally 0.1-0.3 mm in each dimension, transparent, and without visible defects) is obtained, it can be analyzed using a single-crystal X-ray diffractometer.[8][17]
The Underlying Principle: Bragg's Law
X-ray crystallography is based on the diffraction of X-rays by the ordered array of atoms in a crystal. When a monochromatic X-ray beam strikes the crystal, the electrons in each atom scatter the X-rays. In a crystal, the scattered waves from repeating planes of atoms interfere with one another. Constructive interference, which gives rise to a diffracted beam (a "reflection"), occurs only at specific angles that satisfy Bragg's Law :[15][18][19][20]
nλ = 2d sin(θ)
Where:
-
n is an integer (the order of reflection).
-
λ is the wavelength of the X-rays.
-
d is the spacing between the crystal lattice planes.
-
θ is the angle of incidence of the X-ray beam.
By systematically rotating the crystal and measuring the angles (θ) and intensities of thousands of these diffracted reflections, a three-dimensional map of the diffraction pattern is constructed.[17][21]
Experimental Workflow
The process of data collection is highly automated with modern diffractometers.[22][23]
Caption: The workflow for Single-Crystal X-ray Diffraction (SC-XRD).
Step-by-Step Methodology:
-
Crystal Mounting: A suitable crystal is carefully selected under a microscope and mounted on a thin fiber or loop, which is then attached to a goniometer head on the diffractometer.
-
Data Collection: The crystal is cooled in a stream of cold nitrogen gas (typically to 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern. The instrument then rotates the crystal through a series of small angular increments while it is irradiated with monochromatic X-rays. A detector, such as a CCD or CMOS sensor, records the pattern of diffracted spots for each image.[24][25]
-
Data Integration and Reduction: The software integrates the intensity of each reflection from the raw image files and applies corrections for experimental factors (e.g., Lorentz-polarization effects). This process yields a list of unique reflections, each with its Miller indices (h,k,l), intensity, and standard uncertainty.
Structure Solution and Refinement: From Data to a 3D Model
Solving the Phase Problem
The diffraction data provide the intensities (which are related to the amplitudes) of the scattered waves, but the phase information is lost during the experiment. This is known as the phase problem in crystallography.[16][26][27][28] To construct the electron density map, which shows the positions of atoms, both amplitudes and phases are required. For small molecules like 1-Methylindoline-3-carbonitrile, this problem is typically solved using direct methods, which are computational algorithms that use statistical relationships between the reflection intensities to derive initial phase estimates.[16]
Model Building and Refinement
With initial phases, a preliminary electron density map can be calculated via a Fourier transform.[29] Peaks in this map correspond to atomic positions.
-
Initial Model: An initial atomic model is built by assigning atoms to the strongest peaks in the electron density map.
-
Structure Refinement: This is an iterative process where the atomic parameters (positional coordinates, thermal displacement parameters) are adjusted using a least-squares algorithm to improve the agreement between the observed diffraction data and the data calculated from the model.[30][31]
-
Quality of Fit: The quality of the final model is assessed by several factors, most notably the R-factor (or R₁) . This value measures the disagreement between the observed and calculated structure factor amplitudes. A lower R-factor indicates a better fit. For small molecules, a final R-factor below 5% (0.05) is generally considered excellent.[32][33][34]
Data Presentation and Structural Insights (Hypothetical)
The final result of a successful structure determination is a Crystallographic Information File (CIF), which contains all the experimental and structural details. Below is a table of hypothetical crystallographic data for 1-Methylindoline-3-carbonitrile, using the published structure of a related compound, 1-acetylindoline, as a realistic template to illustrate the expected parameters.[35][36][37]
Table 1: Hypothetical Crystal Data and Structure Refinement for 1-Methylindoline-3-carbonitrile
| Parameter | Hypothetical Value | Significance |
| Crystal Data | ||
| Chemical formula | C₁₀H₁₀N₂ | Defines the atomic composition of the molecule. |
| Formula weight | 158.20 g/mol | Molar mass of the compound. |
| Crystal system | Monoclinic | Describes the basic symmetry of the crystal lattice. |
| Space group | P2₁/c | A specific symmetry group describing the arrangement of molecules within the unit cell. |
| a, b, c [Å] | a = 9.5, b = 6.0, c = 15.0 | The dimensions of the unit cell, the fundamental repeating block of the crystal. |
| α, β, γ [°] | α = 90, β = 105, γ = 90 | The angles between the unit cell axes. |
| Volume [ų] | 820 | The volume of the unit cell. |
| Z | 4 | The number of molecules per unit cell. |
| Data Collection | ||
| Radiation type | Mo Kα (λ = 0.71073 Å) | The wavelength of the X-rays used for the experiment. |
| Temperature [K] | 100 | The temperature at which data was collected. |
| Reflections collected | 8500 | Total number of diffraction spots measured. |
| Independent reflections | 1800 | Number of unique reflections after accounting for symmetry. |
| Refinement | ||
| R₁ [I > 2σ(I)] | 0.045 | The R-factor for reflections considered "observed"; a primary indicator of model quality.[33] |
| wR₂ (all data) | 0.115 | A weighted R-factor calculated on all data. |
| Goodness-of-fit (S) | 1.05 | Should be close to 1.0 for a good model.[23][30] |
Interpreting the Structure: Implications for Drug Development
The solved crystal structure would provide invaluable insights:
-
Molecular Conformation: It would reveal the precise puckering of the five-membered indoline ring and the orientation of the methyl and carbonitrile substituents. This conformation is likely the lowest energy state in the solid form and provides a crucial starting point for computational modeling of its interaction with a biological target.
-
Intermolecular Interactions: The way molecules pack in the crystal reveals the dominant non-covalent forces, such as hydrogen bonds, dipole-dipole interactions, or π-stacking (if applicable). Understanding these interactions is key to predicting physical properties like melting point and solubility.[24]
-
Foundation for Polymorphism Studies: This initial structure serves as the reference against which other potential polymorphs, which may be discovered under different crystallization conditions, can be compared. Different polymorphs can have drastically different solubilities and stabilities, making polymorph control a critical regulatory requirement in drug manufacturing.[1][3][11][13]
Conclusion
While the crystal structure of 1-Methylindoline-3-carbonitrile remains to be experimentally determined, the pathway to its elucidation is clear and relies on well-established principles of organic synthesis and X-ray crystallography. The synthesis via indole reduction, followed by systematic crystallization screening and analysis by single-crystal X-ray diffraction, would provide a definitive three-dimensional model of the molecule. The resulting structural data would be of immense value to the scientific community, particularly for professionals in drug discovery and development, by enabling a deeper understanding of its structure-property relationships and facilitating the design of novel therapeutics based on the privileged indoline scaffold.
References
- [Phase Problem in X-ray Crystallography, and Its Solution. (n.d.).
- [Electron density maps and their interpretation. (n.d.).
- [Electron-Density Map Interpretation. (n.d.).
Sources
- 1. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 2. admin.mantechpublications.com [admin.mantechpublications.com]
- 3. jocpr.com [jocpr.com]
- 4. researchgate.net [researchgate.net]
- 5. academic.oup.com [academic.oup.com]
- 6. The impact of crystal habit on the pharmaceutical properties of active pharmaceutical ingredients - CrystEngComm (RSC Publishing) [pubs.rsc.org]
- 7. chemistry.mdma.ch [chemistry.mdma.ch]
- 8. researchgate.net [researchgate.net]
- 9. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
- 10. Asymmetric Synthesis of Indolines by Catalytic Enantioselective Reduction of 3H-Indoles [organic-chemistry.org]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
- 13. hilarispublisher.com [hilarispublisher.com]
- 14. journals.iucr.org [journals.iucr.org]
- 15. Bragg's Law: Formula, Derivation & XRD Applications Explained [vedantu.com]
- 16. Phase problem [serc.carleton.edu]
- 17. Single-crystal X-ray Diffraction [serc.carleton.edu]
- 18. Bragg's Law - GeeksforGeeks [geeksforgeeks.org]
- 19. Bragg law | Definition, Equation, Diagram, & Facts | Britannica [britannica.com]
- 20. Bragg's law - Wikipedia [en.wikipedia.org]
- 21. creative-biostructure.com [creative-biostructure.com]
- 22. Single Crystal X-ray Diffractometer | Okinawa Institute of Science and Technology OIST [oist.jp]
- 23. R factors in Rietveld analysis: How good is good enough? | Powder Diffraction | Cambridge Core [cambridge.org]
- 24. pubs.acs.org [pubs.acs.org]
- 25. researchgate.net [researchgate.net]
- 26. people.bu.edu [people.bu.edu]
- 27. scispace.com [scispace.com]
- 28. Phase problem - Wikipedia [en.wikipedia.org]
- 29. users.man.poznan.pl [users.man.poznan.pl]
- 30. Estimation of the quality of refined protein crystal structures - PMC [pmc.ncbi.nlm.nih.gov]
- 31. Single Crystal X-Ray Diffraction Analysis - XRD - Advancing Materials [thermofisher.com]
- 32. For X-ray crystallography structures | Analysing and evaluating macromolecular models [ebi.ac.uk]
- 33. R-factor (crystallography) - Wikipedia [en.wikipedia.org]
- 34. R-Factors [pd.chem.ucl.ac.uk]
- 35. 1-(2,3-Dihydro-1H-indol-1-yl)ethan-1-one | C10H11NO | CID 27673 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 36. repositorio.unesp.br [repositorio.unesp.br]
- 37. researchgate.net [researchgate.net]
